Cas no 1249548-12-6 (Cycloheptanone, 2-(3,5-dimethylphenyl)-)

• Product Name: Cycloheptanone, 2-(3,5-dimethylphenyl)-
• CAS No: 1249548-12-6
• Molecular Formula: C₁₅H₂₀O
• Molecular Weight: 216.318704605103
• CID: 5822806
• PubChem ID: 62605297

Cycloheptanone, 2-(3,5-dimethylphenyl)- Properties

Names and Identifiers

• Cycloheptanone, 2-(3,5-dimethylphenyl)-
• AKOS011897731
• EN300-1153086
• 1249548-12-6
• 2-(3,5-dimethylphenyl)cycloheptan-1-one
• CS-0348515

• InChIKey： UOCRVHMPXOIYGP-UHFFFAOYSA-N
• Inchi： 1S/C15H20O/c1-11-8-12(2)10-13(9-11)14-6-4-3-5-7-15(14)16/h8-10,14H,3-7H2,1-2H3
• SMILES： C1(=O)CCCCCC1C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 216.151415257g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 216.151415257g/mol
• Heavy Atom Count: 16
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 343.6±31.0 °C(Predicted)
• Density: 0.994±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes